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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B1312419

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides an in-depth analysis of Tetrahydrogeraniol (3,7-
dimethyloctan-1-ol), a key aroma chemical valued for its stability and versatile scent profile. It
details the compound's sensory characteristics, presents its physicochemical properties in a
structured format, and outlines the standardized experimental protocols used for its evaluation.
Furthermore, this guide illustrates the fundamental molecular mechanism of olfactory
perception and common workflows in sensory science through detailed diagrams.

Physicochemical and Sensory Characteristics

Tetrahydrogeraniol is a saturated monoterpenoid alcohol, chemically known as 3,7-
dimethyloctan-1-ol. Its stability, particularly in alkaline environments, makes it an indispensable
ingredient in a wide range of fragranced products, from fine perfumes to functional household
goods like detergents and soaps[1][2].

Physicochemical Properties

The physical properties of Tetrahydrogeraniol are summarized in the table below. These
characteristics are fundamental for its application in fragrance formulation and for
understanding its behavior in various matrices.
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Property Value Reference(s)

Chemical Name 3,7-dimethyloctan-1-ol [3114]

Tetrahydrogeraniol,

Synonyms Dihydrocitronellol, Dimethyl [31[5]
octanol

CAS Number 106-21-8 [31[6]

Molecular Formula C10H220 [61[7]

Molecular Weight 158.28 g/mol [51[7]

Appearance Colorless to pale yellow liquid [71[81I9]

) Approx. 0.825 - 0.835 g/cm3 at

Density [6]119]
20°C

Boiling Point Approx. 204 - 213 °C [8][9]

) Approx. 95 - 100 °C (Closed

Flash Point [7][10]

Cup)

Soluble in ethanol and other
Solubility organic solvents; poorly [518]

soluble in water.

Sensory Profile and Quantitative Data

The odor of Tetrahydrogeraniol is complex and is consistently described with dominant floral
and waxy characteristics. Its profile is often characterized as a waxy, dry, and sweet rose scent,
frequently complemented by citrus, fresh, and clean nuances[1][2][3][7]. Some evaluators also
note subtle geranium, citronella, and metallic dimensions[3][11]. This multifaceted profile allows
it to act as a versatile building block in floral accords, especially for rose-type fragrances[2][4].
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Sensory Parameter Value(s) Reference(s)

A floral, waxy, rose scent with
Odor Description sweet, citrus, and clean [1121131[11]
undertones.

_ _ _ Reported values vary: 3.44
Odor Life on Smelling Strip [11031[11]
hours and >24 hours.

Relative Odor Impact 150 [3]

In Perfume Concentrate: 0.2%
Recommended Usage Level - 11% (Average: 1.6%). Some [3][12]

sources suggest up to 20%.

Note: Specific odor threshold data was not available in the reviewed literature.

Experimental Methodologies for Sensory Analysis

The characterization of an aroma chemical like Tetrahydrogeraniol relies on standardized
instrumental and sensory techniques. These protocols are designed to deconstruct its odor
profile and quantify its sensory attributes in a reproducible manner.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a critical technique used to identify which specific
chemical components within a complex mixture are responsible for its aroma.[13] The method
combines the high-resolution separation power of a gas chromatograph (GC) with the
sensitivity of the human nose as a detector.[14]

Methodology:
o Sample Injection: A volatile sample containing the aroma compounds is injected into the GC.

e Separation: The compounds are separated based on their boiling points and chemical
properties as they travel through a capillary column.

» Effluent Splitting: Upon exiting the column, the effluent is split. One portion is directed to a
conventional chemical detector (e.g., Mass Spectrometer, MS, or Flame lonization Detector,
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FID) for chemical identification and quantification.[13]

» Olfactometry: The other portion of the effluent is transferred via a heated line to an "odor
port" or sniffing port.[15] Here, it is mixed with humidified air to prevent nasal dehydration,
and a trained sensory analyst (assessor) sniffs the eluting compounds.[13][15]

o Data Correlation: The assessor records the perceived odor's description, intensity, and
duration. This sensory data is time-aligned with the chemical data from the MS or FID to
correlate specific molecules with their perceived scents.[13]

Detection Systems

Chemical ID
Chemical Detector
Gas Chromatograph (GC) Chemical Data (e.0.. Mass Spec)
sample Separation Effluent 5 y
GC Injection > ata Correlation
Preparation GC Column; Splitter >
¢ ) ’ Sensory Data (@i CEEEET)

T

Odor Port Human Assessor
(Sensory Evaluation)

Click to download full resolution via product page

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation

Sensory panel evaluation is a formal process that uses a group of trained human assessors to
identify, describe, and quantify the sensory attributes of a product or substance.[16] This
method provides comprehensive qualitative and quantitative data on the overall aroma profile,
intensity, and hedonics (pleasantness).[17]

Methodology:

o Panelist Selection and Training: Candidates are recruited and screened for their sensory
acuity, including their ability to detect and describe different smells. Selected panelists
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undergo extensive training to familiarize them with specific odorants, intensity scales, and
descriptive terminology to ensure consistency and reliability.[18]

Sample Preparation: Samples of Tetrahydrogeraniol are prepared at defined concentrations
in a suitable solvent or base. Samples are presented in a uniform and controlled manner
(e.g., in coded sniff bottles) to prevent bias.[19]

Evaluation: In a controlled environment free of extraneous odors, panelists evaluate the
samples.[17] They may use techniques like descriptive analysis, where they list all
perceptible aroma attributes and rate their intensity on a standardized scale.[16][19]

Data Collection and Analysis: The ratings from all panelists are collected and statistically
analyzed. This analysis can generate a sensory profile (e.g., a spider plot) that visually
represents the key aroma attributes and their relative intensities.
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Caption: Standardized workflow for sensory panel evaluation.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1312419?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Mechanism of Olfactory Perception

The perception of an odorant like Tetrahydrogeraniol begins with a complex series of molecular
events in the olfactory epithelium located in the nasal cavity.[20] This process, known as
olfactory signal transduction, converts a chemical signal into an electrical signal that is
interpreted by the brain.

Mechanism: The primary pathway for olfactory signaling is a G-protein-coupled receptor
(GPCR) cascade.[21]

e Binding: An odorant molecule (ligand), such as Tetrahydrogeraniol, binds to a specific
Olfactory Receptor (OR) protein located on the cilia of an Olfactory Sensory Neuron (OSN).
[20][22]

o G-Protein Activation: This binding event causes a conformational change in the OR, which in
turn activates an associated G-protein, G-olf (Gaolf).[21][22]

e Second Messenger Production: The activated G-olf stimulates the enzyme Adenylate
Cyclase lll. This enzyme catalyzes the conversion of ATP into the second messenger, cyclic
AMP (cAMP).[20][21]

¢ lon Channel Gating: cAMP molecules bind to and open cyclic nucleotide-gated (CNG) ion
channels in the neuron's membrane.[22]

¢ Depolarization: The opening of CNG channels allows an influx of positively charged ions,
primarily Sodium (Nat*) and Calcium (Ca?*), into the cell. This influx depolarizes the neuron's
membrane, generating a receptor potential.[20][22]

» Signal Amplification: The influx of Ca?* also opens calcium-activated Chloride (CI~)
channels, leading to an efflux of CI~ that further amplifies the depolarization.[20]

» Action Potential and Transmission: If the depolarization reaches a certain threshold, it
triggers an action potential (an electrical signal) that travels along the neuron's axon to the
olfactory bulb in the brain for processing.[22]
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Caption: The generalized olfactory signal transduction cascade.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1312419?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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